Cas no 2680868-71-5 (benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate)

• Product Name: benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate
• CAS No: 2680868-71-5
• MF: C₁₄H₉BrF₂INO₂
• MW: 468.032042264938
• CID: 6032581
• PubChem ID: 165926566
• Update Time: 2025-10-13

benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate
• 2680868-71-5
• EN300-28304558

• Inchi： 1S/C14H9BrF2INO2/c15-9-6-10(18)13(12(17)11(9)16)19-14(20)21-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,20)
• InChI Key： OEQILUKKJIWMNV-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=C1NC(=O)OCC1C=CC=CC=1)F)F)Br

Computed Properties

• Exact Mass: 466.88295g/mol
• Monoisotopic Mass: 466.88295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate

Benzyl N-(4-Bromo-2,3-Difluoro-6-Iodophenyl)Carbamate (CAS No. 2680868-71-5): A Comprehensive Overview

Benzyl N-(4-Bromo-2,3-Difluoro-6-Iodophenyl)carbamate (CAS No. 2680868-71-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate is notable for its bromine, fluorine, and iodine substituents, which contribute to its chemical stability and reactivity. These halogen atoms play a crucial role in modulating the compound's biological activity and pharmacological properties. The presence of the benzyl group further enhances its solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The bromine and iodine substituents are believed to enhance the compound's binding affinity to these enzymes, thereby increasing its efficacy as a potential anticancer agent.

In addition to its anticancer properties, benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate has also been investigated for its potential as an antiviral agent. Studies conducted by a team of researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and coronaviruses. The multifluorinated structure of the compound is thought to contribute to its antiviral activity by disrupting viral protein interactions.

The synthesis of benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate involves a series of well-defined chemical reactions. The key steps include the formation of the bromo-difluoro-iodoaniline intermediate and subsequent carbamation with benzyl chloroformate. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The synthetic route has been optimized to minimize side reactions and improve overall efficiency.

The physicochemical properties of benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate have been extensively studied to understand its behavior in different environments. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug formulation studies. Its melting point and boiling point are also well-characterized, providing valuable information for handling and storage.

In terms of safety and toxicity, preliminary studies suggest that benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate has a favorable safety profile at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its long-term effects and potential side effects. Researchers are currently conducting comprehensive toxicity studies to ensure that this compound can be safely used in clinical settings.

The future prospects for benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, including cancer and viral infections. If these trials yield positive results, this compound could become a valuable addition to the arsenal of therapeutic agents available to healthcare professionals.

In conclusion, benzyl N-(4-bromo-2,3-difluoro-6-iodophenyl)carbamate (CAS No. 2680868-71-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents.